4-Pyridin-3-yloxybenzene-1,2-dicarbonitrile
Cat. No. B186224
M. Wt: 221.21 g/mol
InChI Key: PLUZIFDYUWBQSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[K+:21].[K+:22].[N+:1]([O-:2])(=[O:3])[c:4]1[cH:5][c:6]([C:12]#[N:13])[c:7]([C:8]#[N:9])[cH:10][cH:11]1.[O-:23][C:24]([O-:25])=[O:26].[O:27]=[CH:28][N:29]([CH3:30])[CH3:31].[n:14]1[cH:15][c:16]([OH:20])[cH:17][cH:18][cH:19]1>>[c:4]1([O:20][c:16]2[cH:15][n:14][cH:19][cH:18][cH:17]2)[cH:5][c:6]([C:12]#[N:13])[c:7]([C:8]#[N:9])[cH:10][cH:11]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
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Smiles
|
[K+]
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
N#Cc1ccc([N+](=O)[O-])cc1C#N
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|
Name
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
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Smiles
|
O=C([O-])[O-]
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CN(C)C=O
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
Oc1cccnc1
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Outcomes
Product
|
Name
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|
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Type
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product
|
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Smiles
|
N#Cc1ccc(Oc2cccnc2)cc1C#N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
